Cas no 2229210-02-8 (2-methyl-4-(4-methyloxan-4-yl)butanoic acid)

• Product Name: 2-methyl-4-(4-methyloxan-4-yl)butanoic acid
• CAS No: 2229210-02-8
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5839208
• PubChem ID: 165627892
• Update Time: 2023-12-26

2-methyl-4-(4-methyloxan-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-methyloxan-4-yl)butanoic acid
• 2229210-02-8
• EN300-1777629

• Inchi： 1S/C11H20O3/c1-9(10(12)13)3-4-11(2)5-7-14-8-6-11/h9H,3-8H2,1-2H3,(H,12,13)
• InChI Key： ZAERLJDJZYFHLW-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų